Cas no 553621-12-8 (N,4-dibenzylpiperazine-1-carboxamide)

N,4-Dibenzylpiperazine-1-carboxamide is a synthetic organic compound featuring a piperazine core substituted with two benzyl groups and a carboxamide moiety. This structure imparts versatility in pharmaceutical and chemical research, particularly in the development of bioactive molecules. The dibenzyl substitution enhances lipophilicity, potentially improving membrane permeability, while the carboxamide group offers hydrogen-bonding capabilities for targeted interactions. The compound serves as a valuable intermediate in medicinal chemistry, enabling modifications for drug discovery applications. Its well-defined synthetic route ensures reproducibility, making it suitable for high-purity applications. Researchers leverage its scaffold for exploring structure-activity relationships in CNS-targeting or receptor-modulating compounds.

N,4-dibenzylpiperazine-1-carboxamide structure

553621-12-8 structure

Product Name:N,4-dibenzylpiperazine-1-carboxamide

CAS No:553621-12-8

MF:

MW:

MDL:MFCD01259815

CID:4655008

Update Time:2025-06-08

N,4-dibenzylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N,4-dibenzylpiperazine-1-carboxamide
- MDL： MFCD01259815

N,4-dibenzylpiperazine-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB163848-1 g	N-Benzyl(4-benzylpiperazinyl)formamide	553621-12-8		1g	€211.30	2023-05-08
abcr	AB163848-5 g	N-Benzyl(4-benzylpiperazinyl)formamide	553621-12-8		5g	€377.50	2023-05-08
abcr	AB163848-10 g	N-Benzyl(4-benzylpiperazinyl)formamide	553621-12-8		10g	€482.50	2023-05-08
abcr	AB163848-1g	N-Benzyl(4-benzylpiperazinyl)formamide; .	553621-12-8		1g	€211.30	2024-06-10
abcr	AB163848-5g	N-Benzyl(4-benzylpiperazinyl)formamide; .	553621-12-8		5g	€377.50	2024-06-10
abcr	AB163848-10g	N-Benzyl(4-benzylpiperazinyl)formamide; .	553621-12-8		10g	€482.50	2024-06-10
A2B Chem LLC	AI82918-1mg	N,4-dibenzylpiperazine-1-carboxamide	553621-12-8	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI82918-5mg	N,4-dibenzylpiperazine-1-carboxamide	553621-12-8	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI82918-10mg	N,4-dibenzylpiperazine-1-carboxamide	553621-12-8	>90%	10mg	$240.00	2024-04-19

N,4-dibenzylpiperazine-1-carboxamide Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106

Additional information on N,4-dibenzylpiperazine-1-carboxamide

Recent Advances in the Study of N,4-Dibenzylpiperazine-1-Carboxamide (CAS: 553621-12-8): A Comprehensive Research Brief

N,4-Dibenzylpiperazine-1-carboxamide (CAS: 553621-12-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its structural properties, biological activity, and potential as a lead compound in drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of interest in recent studies has been the compound's interaction with various biological targets. Researchers have investigated its binding affinity to specific receptors and enzymes, which could pave the way for its use in treating neurological disorders, inflammatory diseases, and even certain types of cancer. The structural flexibility of N,4-dibenzylpiperazine-1-carboxamide allows for modifications that can enhance its pharmacological properties, making it a versatile candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized computational modeling and in vitro assays to evaluate the compound's efficacy as a modulator of serotonin receptors. The results indicated promising activity, suggesting potential applications in mood disorder therapeutics. Another study, featured in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role in inhibiting specific inflammatory pathways, which could be leveraged for developing novel anti-inflammatory drugs.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on derivatization strategies to improve its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N,4-dibenzylpiperazine-1-carboxamide (CAS: 553621-12-8) represents a compelling area of research with significant potential for therapeutic innovation. Continued exploration of its mechanisms of action and structural optimization will be critical in unlocking its full clinical potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.